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Compound of Interest

Compound Name:
4-(2-Phenylpropan-2-yl)aniline

hydrochloride

Cat. No.: B1454974 Get Quote

An In-Depth Technical Guide to 4-(2-Phenylpropan-2-yl)aniline Hydrochloride for Advanced

Research

This guide serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals interested in the chemical intermediate 4-(2-Phenylpropan-2-
yl)aniline hydrochloride (CAS Number: 1416354-38-5). This document provides an in-depth

exploration of its chemical identity, a robust synthesis protocol with mechanistic insights,

detailed analytical methodologies, and a discussion of its potential applications in medicinal

chemistry and materials science.

Compound Identity and Physicochemical Properties
4-(2-Phenylpropan-2-yl)aniline, commonly known as 4-cumylaniline, is an aromatic amine. The

hydrochloride salt is often prepared to enhance its stability and aqueous solubility, making it

more amenable for use in various research and development applications.

Table 1: Core Physicochemical Properties
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Property Value Source(s)

IUPAC Name
4-(2-Phenylpropan-2-yl)aniline

hydrochloride
AK Scientific, Inc.[1]

CAS Number 1416354-38-5 AK Scientific, Inc.[1]

Molecular Formula C₁₅H₁₈ClN AK Scientific, Inc.[2]

Molecular Weight 247.76 g/mol AK Scientific, Inc.[2]

Appearance Solid / White powder
AK Scientific, Inc.[2], Zhejiang

Jiuzhou Chem Co.,Ltd[3]

Purity Typically ≥98% AK Scientific, Inc.[2]

Free Base CAS
643-28-7 (4-(2-Phenylpropan-

2-yl)aniline)
PubChem[4]

Free Base Formula C₁₅H₁₇N PubChem[4]

Free Base MW 211.30 g/mol PubChem[4]

Strategic Synthesis: A Three-Step Approach
The synthesis of 4-(2-phenylpropan-2-yl)aniline is most effectively achieved via a protected

Friedel-Crafts alkylation strategy. Direct alkylation of aniline is problematic because the amino

group (-NH₂) is a Lewis base that reacts with the Lewis acid catalyst (e.g., AlCl₃), forming a

deactivated complex that inhibits the desired electrophilic aromatic substitution.[5][6] To

circumvent this, a three-step synthesis is employed: protection of the amino group, Friedel-

Crafts alkylation, and subsequent deprotection.
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Step 1: Protection

Step 2: Friedel-Crafts Alkylation

Step 3: Deprotection

Final Salt Formation

Aniline

Acetanilide

 Acetic Anhydride,
 Pyridine (cat.) 

N-[4-(2-Phenylpropan-2-yl)phenyl]acetamide

 AlCl₃,
 Dichloromethane 

2-Phenylpropene

4-(2-Phenylpropan-2-yl)aniline

 Acidic or Basic
 Hydrolysis 

4-(2-Phenylpropan-2-yl)aniline\nhydrochloride

 HCl in Ether 
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HPLC Analysis

GC-MS Analysis
Synthesized
Compound

Column: C18 Reverse-Phase
Mobile Phase: Acetonitrile/Water

(+ Formic Acid for MS compatibility)

Column: Capillary (e.g., HP-5MS)
Carrier Gas: Helium

UV Detector (e.g., 254 nm) Purity Assessment
(Peak Area %)

Mass Spectrometer (EI) Identity Confirmation
(Fragmentation Pattern)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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